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N-Methylmorpholine N-oxide (NMMO): A
Comprehensive Technical Guide
Introduction: N-Methylmorpholine N-oxide, commonly abbreviated as NMMO or NMO, is a

heterocyclic amine oxide and a derivative of morpholine. It is a versatile organic compound with

significant applications across various scientific and industrial fields. In organic chemistry, it is

widely recognized as a co-oxidant, particularly for regenerating catalytic oxidants like osmium

tetroxide and tetrapropylammonium perruthenate (TPAP).[1][2] Industrially, its most prominent

role is as a solvent in the Lyocell process for producing regenerated cellulose fibers, owing to

its unique ability to dissolve cellulose directly.[3][4] This guide provides an in-depth overview of

the core physical and chemical characteristics of NMMO, detailed experimental protocols, and

logical workflows relevant to researchers, scientists, and professionals in drug development.

Physical Characteristics
N-Methylmorpholine N-oxide is commercially available as both an anhydrous compound and a

monohydrate.[1][2] The anhydrous form is a colorless to slightly yellow crystalline solid.[5][6] It

is known to be hygroscopic, readily absorbing moisture from the atmosphere.[3][5][6] The

physical properties of NMMO can vary significantly between its anhydrous and hydrated forms,

as well as in aqueous solutions.

Table 1: Quantitative Physical Properties of N-Methylmorpholine N-oxide
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Property Value Form / Conditions

Molecular Formula C₅H₁₁NO₂ Anhydrous

Molar Mass 117.15 g/mol Anhydrous[1][2][6][7]

Melting Point 180-184 °C Anhydrous[1][2][3][6][8]

70 °C Monohydrate[9][10]

-20 °C 50% w/w aqueous solution[11]

Boiling Point 118-119 °C
Not specified, likely under

vacuum[8]

118.5 °C 50% w/w aqueous solution[11]

Density 1.13 g/cm³ 50% w/w aqueous solution[11]

1.14 g/cm³ Not specified[8]

Vapor Pressure 1.41 hPa at 20 °C[8]

pKa 4.93 ± 0.20 Predicted[8]

Appearance
Colorless crystals / White

crystals
Solid[6]

Clear colorless to yellow

solution
Liquid form[8][10]

Chemical Characteristics
The chemical nature of NMMO is defined by its highly polar N-oxide group, which dictates its

reactivity and solvent properties.[12][13] This polarity allows it to form strong hydrogen bonds, a

key factor in its ability to dissolve cellulose and its use in medicinal chemistry to improve drug

solubility.[12][13]

Table 2: Chemical Properties and Reactivity of N-Methylmorpholine N-oxide
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Property Description

Solubility

Soluble in polar solvents, especially water.[9]

[10] Also soluble in methanol, ethanol, acetone,

ethers, and dimethylsulfoxide (DMSO).[8]

Role in Synthesis

Primarily used as a secondary oxidant (co-

oxidant) to regenerate a primary catalytic

oxidant in stoichiometric amounts.[10] This is

crucial in reactions like the Upjohn

dihydroxylation (with OsO₄) and Ley-Griffith

oxidations (with TPAP).[9][13]

Cellulose Dissolution

NMMO is a unique solvent capable of breaking

the extensive intermolecular hydrogen bonding

network in cellulose, allowing it to dissolve

without derivatization.[10] This property is the

foundation of the environmentally friendly

Lyocell process.[3][8]

Stability

Stable under normal conditions.[9][10] However,

it can undergo highly exothermic and

autocatalytic thermal decomposition at elevated

temperatures (above ~90°C), particularly under

dry conditions or in the presence of acids or

metal contaminants.[14]

Reactivity

Displays characteristic reactivity with various

transition metals, which are oxidized by NMMO.

[9][10] It serves as a non-metallic catalyst for the

cyanosilylation of ketones.[5][10]

Hazards

Considered an irritant to the eyes, respiratory

system, and skin.[6] Violent reactions can occur

with carbodiimide coupling agents like DCC and

EDC, leading to potential explosions.[15]

Experimental Protocols & Methodologies
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Synthesis of N-Methylmorpholine N-oxide
A common and established method for preparing NMMO is through the oxidation of N-

methylmorpholine (NMM) using hydrogen peroxide (H₂O₂).[16][17]

Methodology:

Reactants: The process typically involves reacting an aqueous solution of N-

methylmorpholine with an aqueous solution of hydrogen peroxide.[16] In some variations,

the NMM/water azeotrope is used as the starting material to ensure optimal reactant ratios.

[16] The molar ratio of NMM to H₂O₂ is preferably maintained between 1:0.9 and 1:0.75.[16]

Catalysis: While the reaction can proceed without a catalyst, various catalysts have been

developed to improve reaction rate and efficiency at lower temperatures. These include nano

metal oxides, such as nano zinc oxide, which allow the reaction to proceed efficiently at

temperatures as low as 30-45 °C.[18][19]

Reaction Conditions: The reaction is typically carried out at temperatures ranging from 60 °C

to 100 °C, with a preferred range of 70-75 °C.[16] The reaction time is generally between 4

to 6 hours.[16]

Work-up and Purification: Following the reaction, any unreacted hydrogen peroxide can be

decomposed by adding a small amount of manganese dioxide. The catalyst and MnO₂ are

then removed by filtration. The resulting solution is concentrated under reduced pressure to

obtain the desired NMMO solution.[5][18] The final product can be further purified by column

chromatography if required.[5]
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Caption: General workflow for the synthesis of NMMO.
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Analysis of Thermal Decomposition
The thermal stability of NMMO is a critical safety parameter. Its decomposition kinetics can be

studied using calorimetric techniques.

Methodology:

Instrumentation: A reaction calorimeter (e.g., SIMULAR) is used to investigate the

exothermic behavior of NMMO decomposition.[14]

Procedure: A sample of pure NMMO is heated under controlled conditions (e.g., non-

isothermal or adiabatic). The heat of decomposition is measured, which has been reported to

range from 314.23 to 416.23 J/g.[14]

Kinetic Analysis: The activation energy (Ea) for the decomposition can be calculated from the

calorimetric data using kinetic models. The initial phase of decomposition has been shown to

follow second-order kinetics.[20] Such studies have found that contaminants like residual

H₂O₂ can lower the onset temperature of decomposition and reduce the overall stability of

NMMO.[15]

Role as a Co-oxidant in Catalysis
NMMO's primary function in many organic reactions is to regenerate a catalytic oxidant,

allowing for the use of smaller, sub-stoichiometric amounts of expensive or toxic primary

oxidants like OsO₄.

Methodology (Example: OsO₄-Catalyzed Dihydroxylation):

Reactants: An alkene (substrate) is dissolved in a suitable solvent mixture, such as acetone

and water.[6]

Reagent Addition: NMMO (co-oxidant) is added to the solution, followed by a catalytic

amount of the primary oxidant, OsO₄ (often as a 4% solution in water).[6]

Reaction Mechanism:

The catalytic OsO₄ oxidizes the alkene to a cis-diol, and in the process is reduced to a

lower oxidation state (Os(VI)).
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NMMO then re-oxidizes the reduced osmium species back to OsO₄, regenerating the

catalyst for the next cycle.

In this step, NMMO is reduced to N-methylmorpholine.

Stoichiometry: Because the OsO₄ is continuously regenerated, only a small catalytic amount

is needed, while NMMO is consumed stoichiometrically as the terminal oxidant.[10]
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Caption: Catalytic cycle showing NMMO as a co-oxidant.

Mechanism of Cellulose Dissolution
The ability of NMMO to dissolve cellulose is a physical process driven by its chemical structure,

specifically the highly polar N-oxide bond.

Logical Relationship:

Cellulose Structure: Cellulose is a polymer of glucose units linked together. In its natural

state, it forms a highly crystalline structure stabilized by a dense, three-dimensional network
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of intermolecular hydrogen bonds. This network makes it insoluble in water and most

common solvents.[10]

NMMO Interaction: The oxygen atom of the N-oxide group in NMMO is a strong hydrogen

bond acceptor.

Hydrogen Bond Disruption: When heated (typically above 80 °C), NMMO monohydrate has

sufficient thermal energy and chemical affinity to disrupt the existing hydrogen bonds

between cellulose chains.[3] It effectively inserts itself between the polymer chains, breaking

them apart.

Solvation: By replacing the cellulose-cellulose hydrogen bonds with cellulose-NMMO

hydrogen bonds, the polymer chains are solvated and a homogeneous solution (dope) is

formed.

Reprecipitation: This dissolution process is reversible. Diluting the solution with water, a

competing hydrogen-bonding solvent, causes the cellulose to reprecipitate as the NMMO is

solvated by water, allowing the cellulose chains to re-aggregate.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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